3,4-diethoxy-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-diethoxy-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C23H25N3O5S and its molecular weight is 455.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Use in Imaging
- PET Imaging Agent Synthesis : A compound structurally related to 3,4-diethoxy-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide was synthesized for use as a PET imaging agent in cancer diagnosis. This synthesis involved multiple steps and resulted in a compound used for radiolabeling and detection in PET scans (Wang et al., 2013).
Anticancer and Cardiotonic Activities
- Cardiotonic Activity : Research on derivatives of pyridazinone, closely related to the target compound, has shown clear cardiotonic effects. These findings are important for the development of new cardiotonic agents (Wang et al., 2008).
- BCR-ABL Kinase Inhibitors : Benzamide derivatives similar to the target compound have been synthesized and shown good inhibitory activity against BCR-ABL1 kinase, suggesting potential use in cancer therapy (Hu et al., 2016).
Potential in Diabetes Treatment
- Glucokinase Activator : A related benzamide derivative has been identified as a potent glucokinase activator, demonstrating potential in the treatment of type 2 diabetes. This compound showed promising results in both in vitro assays and animal models (Park et al., 2014).
Antibacterial and Antifungal Properties
- Antibacterial and Antifungal Activity : Certain pyridazinone compounds, structurally similar to the target molecule, have shown effectiveness against various bacterial strains, suggesting a potential role in antibacterial therapies (Al-Kamali et al., 2014).
Cytotoxic Properties and Cancer Research
- Cytotoxic Properties in Cancer Cells : Research on derivatives of pyrido[3,4-d]pyridazine, related to the target compound, revealed potential cytotoxic properties against various cancer cell lines, indicating a possible role in cancer treatment (Wójcicka et al., 2022).
Anticancer Agents Synthesis
- Synthesis as Anticancer Agents : Derivatives of the target compound have been synthesized and evaluated for their cytotoxic effects on different cancer cell lines, suggesting potential applications in cancer therapy (Redda et al., 2011).
Properties
IUPAC Name |
3,4-diethoxy-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O5S/c1-4-30-20-13-9-17(15-21(20)31-5-2)23(27)24-18-10-7-16(8-11-18)19-12-14-22(26-25-19)32(28,29)6-3/h7-15H,4-6H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQZZHCTVMKZCFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)S(=O)(=O)CC)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.